Cas no 13626-58-9 (3(2H)-Isoxazolone, 2-acetyl-5-methyl-)

• Product Name: 3(2H)-Isoxazolone, 2-acetyl-5-methyl-
• CAS No: 13626-58-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 1239932
• Update Time: 2024-08-03

3(2H)-Isoxazolone, 2-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 2-acetyl-5-methyl-

• Inchi： 1S/C6H7NO3/c1-4-3-6(9)7(10-4)5(2)8/h3H,1-2H3
• InChI Key： UYFIPFNVNDJPIJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)N1C(C)=O

Computed Properties

• Exact Mass: 141.04261

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Melting Point: 102-106 °C
• Boiling Point: 195.0±23.0 °C(Predicted)
• PSA: 46.61
• pka: -3.07±0.40(Predicted)